Cas no 527-60-6 (2,4,6-Trimethylphenol)

2,4,6-Trimethylphenol Properties

Names and Identifiers

• 2,4,6-Trimethylphenol
• Mesitol
• 2,3,4-Trimethylphenol
• 2,4,6-Trimethylphenolneat
• 1,3,5-Trimethylphenol
• 2,3-DIMETHOXYPHENETHYL ISOCYANATE
• 2,4,6-Trimethyl-phenol
• 2,4,6-Trimetylofenol [Polish]
• 2-Hydroxymesitylene
• Hydroxymesitylene
• Mesityl alcohol
• Phenol,2,4,6-trimethyl
• 1-Hydroxy-2,4,6-trimethylbenzene
• Phenol, 2,4,6-trimethyl-
• 2,4,6-Trimetylofenol
• 2,4,6-Trimethylofenol
• 2,4,6-Trimethylofenol [Polish]
• 2,4,6-trimethyl phenol
• Benzene, 2-hydroxy-1,3,5-trimethyl-
• BPRYUXCVCCNUFE-UHFFFAOYSA-N
• FPZ32614N6
• 2,6-Trimethylphenol
• Phenol,4,6-trimethyl-
• B
• +Expand

• MDL： MFCD00002235
• InChIKey： BPRYUXCVCCNUFE-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c1-6-4-7(2)9(10)8(3)5-6/h4-5,10H,1-3H3
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]
• BRN： 1859675

Computed Properties

• Exact Mass: 136.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.088815
• Heavy Atom Count: 10
• Complexity: 99.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.31740
• PSA: 20.23000
• Refractive Index: 1.5148 (estimate)
• Boiling Point: 220 °C(lit.)
• Melting Point: 70-72 °C (lit.)
  71-74 °C (lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• FEMA: 4329 | 2,4,6-TRIMETHYLPHENOL
• Color/Form: White to light yellow needle like crystals
• Solubility: Soluble in ethanol and diethyl ether.
• Density: 0.9809 (estimate)

2,4,6-Trimethylphenol Security Information

• Symbol: GHS05 GHS09
• RTECS：OX6590000
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2430 8/PG 3
• Hazard Statement： H314-H411
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers to avoid corrosive substances.
• PackingGroup：III
• Risk Phrases： 34-51/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

2,4,6-Trimethylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%